PHOSPHORUS YELLOW

• IUPAC Name: phosphorus
• InChI: InChI=1S/P
• InChI Key: OAICVXFJPJFONN-UHFFFAOYSA-N
• Canonical SMILES: [P]
• Molecular Formula: P
• DSSTOX Substance ID: DTXSID1024382
• Molecular Weight: 30.97376200 g/mol
• Physical Description: Dry Powder; Liquid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, Solid
• CAS No.: 7723-14-0
• Melting Point: 44.1 °C

Description

Phosphorus Yellow, also known as White Phosphorus, is a highly reactive allotrope of phosphorus. It is a waxy, translucent solid that glows in the dark due to chemiluminescence. Discovered in 1669 by Hennig Brandt, this compound is known for its high reactivity and is stored under water to prevent it from igniting spontaneously in air .

Scientific Research Applications

Phosphorus Yellow has numerous applications in scientific research and industry:

• Chemistry: Used in the synthesis of phosphoric acid and other phosphorus compounds.
• Biology: Plays a role in the study of biochemical processes involving phosphorus.
• Medicine: Utilized in the production of certain pharmaceuticals.
• Industry: Employed in the manufacture of fertilizers, pesticides, and incendiary devices .

Mechanism of Action

Target of Action

Phosphorus, an essential nutrient, plays a pivotal role in the growth and development of plants and animals . It is a key part of nucleic acids, like DNA, and of the phospholipids that form our cell membranes . As calcium phosphate, it also makes up the supportive components of our bones .

Mode of Action

In the body, almost all phosphorus is combined with oxygen, forming phosphate . Phosphate is one of the body’s electrolytes, which are minerals that carry an electric charge when dissolved in body fluids such as blood . Phosphorus compounds can also be found in the minerals in our bones and teeth .

Biochemical Pathways

Phosphorus plays a critical role in several biochemical pathways involved in the dark phase of photosynthesis, including its involvement in ATP synthesis, NADPH production, and its presence in several key enzymes . Carbon fixation, the initial step in the dark phase of photosynthesis, is a phosphate-driven metabolic process .

Pharmacokinetics

Phosphorus is a vital element for plants and that is why we put phosphates in our fertilizer to help them maximize their growth . Phosphorus compounds often have negative charges on the phosphoryl group, and as a result, frequently have poor pharmacokinetic (PK) profiles .

Result of Action

Phosphorus underpins global food systems and food security . Too much phosphorus causes problems, but too little phosphorus can also be detrimental .

Action Environment

The environmental impact of phosphorus is significant. When fertilizers containing phosphorus enter the water, it produces rapid algae growth. This can lead to eutrophication of lakes and rivers . With all the excess phosphorus, plants grow rapidly then die, causing a lack of oxygen in the water and an overall reduction of water quality . It is thus necessary to remove excess phosphorus from our wastewater .

Biochemical Analysis

Biochemical Properties

Phosphorus is integral to numerous biochemical reactions. It is involved in the formation of ATP, which is the primary energy currency of cells. Phosphorus interacts with enzymes such as kinases and phosphatases, which add or remove phosphate groups from proteins, respectively. These interactions are crucial for regulating cellular activities, including metabolism and signal transduction . Phosphorus is also a component of nucleotides, which are the building blocks of DNA and RNA, and phospholipids, which form cell membranes .

Cellular Effects

Phosphorus significantly impacts various cellular processes. It is essential for cell signaling pathways, where it acts as a secondary messenger in the form of cyclic AMP (cAMP). Phosphorus influences gene expression by being a part of DNA and RNA structures. It also plays a role in cellular metabolism by participating in glycolysis and the Krebs cycle, where it helps generate ATP . Phosphorus-containing compounds activate many enzymes and hormones, aiding in processes such as oxygen delivery by red blood cells .

Molecular Mechanism

At the molecular level, phosphorus exerts its effects through various mechanisms. It binds to proteins and enzymes, altering their activity. For instance, phosphorylation, the addition of a phosphate group to a protein, can activate or deactivate enzymes, thereby regulating metabolic pathways . Phosphorus also influences gene expression by modifying transcription factors and other regulatory proteins. In the form of ATP, it provides the energy required for numerous cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of phosphorus can change over time. Phosphorus is relatively stable, but its bioavailability can be influenced by environmental factors such as pH and the presence of other ions. Long-term studies have shown that phosphorus can affect cellular function by altering enzyme activities and metabolic pathways. For example, phosphorus deficiency can lead to reduced ATP production and impaired cellular functions .

Dosage Effects in Animal Models

The effects of phosphorus vary with different dosages in animal models. At optimal levels, phosphorus supports normal growth and development. Excessive phosphorus can lead to toxicity, causing issues such as kidney damage and cardiovascular problems. Studies have shown that high doses of phosphorus can disrupt phosphate homeostasis, leading to adverse effects on bone and mineral metabolism . Conversely, phosphorus deficiency can result in growth retardation and skeletal abnormalities .

Metabolic Pathways

Phosphorus is involved in several metabolic pathways, including glycolysis, the Krebs cycle, and oxidative phosphorylation. It interacts with enzymes such as hexokinase and phosphofructokinase in glycolysis, and with ATP synthase in oxidative phosphorylation. Phosphorus also plays a role in the pentose phosphate pathway, which generates NADPH and ribose-5-phosphate for nucleotide synthesis .

Transport and Distribution

Phosphorus is transported and distributed within cells and tissues through various mechanisms. Inorganic phosphate is absorbed in the intestines and transported in the blood to different tissues. Within cells, phosphate transporters facilitate its movement across membranes. Phosphorus is stored in bones and teeth as hydroxyapatite and is mobilized when needed for metabolic processes .

Subcellular Localization

Phosphorus is localized in various subcellular compartments, including the cytoplasm, mitochondria, and nucleus. In mitochondria, phosphorus is involved in ATP production through oxidative phosphorylation. In the nucleus, it is a component of nucleotides and is essential for DNA and RNA synthesis. Phosphorus is also found in the endoplasmic reticulum and Golgi apparatus, where it plays a role in protein and lipid synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: Phosphorus Yellow is typically produced by the reduction of phosphate rock with carbon in an electric arc furnace at temperatures exceeding 1673 K. The reaction involves mixing phosphate ore with silica and a carbon reductant, followed by grinding, adding water or coal, re-mixing, and pelletizing. The mixture is then sintered in a vacuum furnace at 200-400°C for 20-60 minutes and extruded at 900-1500°C for 60-120 minutes to produce this compound vapor .

Industrial Production Methods: The industrial production of this compound involves washing and drying phosphorus ore, anthracite, and wollastonite, followed by an oxidation-reduction reaction in an electric furnace. The furnace gas is cooled, and the crude phosphorus undergoes multiple settlement processes to obtain pure this compound .

Chemical Reactions Analysis

Types of Reactions: Phosphorus Yellow undergoes various chemical reactions, including oxidation, reduction, and substitution. It reacts readily with oxygen to form phosphorus trioxide (P4O6) and phosphorus pentoxide (P4O10) depending on the oxygen supply . It also reacts with halogens, sulfur, and metals to form corresponding phosphides and phosphates.

Common Reagents and Conditions:

Oxidation: Reacts with oxygen to form P4O6 and P4O10.

Reduction: Reduced by carbon in the presence of silica to produce this compound.

Substitution: Reacts with halogens to form phosphorus halides.

Major Products:

• Phosphorus Trioxide (P4O6)
• Phosphorus Pentoxide (P4O10)
• Phosphorus Halides

Comparison with Similar Compounds

Phosphorus Yellow is unique among the allotropes of phosphorus due to its high reactivity and chemiluminescence. Other allotropes include:

• Red Phosphorus: Less reactive, used in safety matches and fireworks.
• Black Phosphorus: Stable, used in electronic applications.
• Violet Phosphorus: Rare, with limited applications .

This compound stands out for its spontaneous ignition in air and its use in applications requiring high reactivity.

Customer Q & A

Q1: Why is phosphorus essential for plant growth?

A1: Phosphorus is a fundamental building block of crucial plant molecules like DNA, RNA, and ATP. These molecules are essential for energy transfer, genetic information storage, and various metabolic processes vital for plant growth and development [, , ].

Q2: How does phosphorus availability impact nitrogen fixation in legumes?

A2: Studies using 15N tracer techniques demonstrate that adequate phosphorus fertilization enhances nitrogen fixation in legumes like peanuts. This effect stems from phosphorus promoting root growth, increasing root nodule number and activity, and ultimately boosting the plant's capacity to convert atmospheric nitrogen into usable forms [].

Q3: Can organic amendments enhance phosphorus availability in acidic soils?

A3: Research suggests that amending acidic soils with rice straw and biochar can significantly improve phosphorus fertilizer recovery. This synergistic effect arises from increased soil pH, enhanced cation exchange capacity, and elevated dissolved organic matter, all contributing to reduced phosphorus fixation and greater availability for plant uptake [].

Q4: How do mycorrhizal fungi interact with phosphorus in soil?

A4: Ectomycorrhizal fungi, prevalent in some forest ecosystems, demonstrate a unique ability to access organic phosphorus forms in the soil. Studies in Cameroon's rainforests highlight the association of ectomycorrhizal legumes with fluctuating soil phosphorus levels, suggesting a potential role of these fungi in phosphorus cycling, particularly during dry seasons [].

Q5: Can phosphorus application influence the nutrient content of crops?

A5: Research on chickpea cultivation indicates that phosphorus fertilization significantly affects nutrient uptake. While increasing phosphorus levels boosted nitrogen and phosphorus content in both grain and straw, it led to a decrease in zinc content, highlighting the complex interplay between nutrients in soil systems [].

Q6: What are the primary sources of phosphorus pollution in freshwater ecosystems?

A6: Excessive fertilizer application in agriculture emerges as a major contributor to phosphorus runoff, ultimately leading to eutrophication in freshwater lakes and rivers. Land use patterns, water and soil management practices, and farming systems also play significant roles in influencing phosphorus loss from agricultural landscapes [].

Q7: How can phosphorus release from lake sediments impact water quality?

A7: Research shows that the amount of bioavailable phosphorus in lake sediments is not always a reliable indicator of a lake's trophic state. Factors like sediment resuspension, microbial activity, and the presence of algae can significantly influence phosphorus release dynamics, impacting water quality and potentially fueling algal blooms [].

Q8: Can cyanobacterial blooms contribute to phosphorus cycling in lakes?

A8: Studies on Microcystis blooms reveal that the decay of these cyanobacteria, especially in dark conditions, can accelerate the release of dissolved inorganic phosphorus (DIP) back into the water column. This process, influenced by factors like cell density and microbial activity, can significantly impact phosphorus cycling and contribute to the persistence of blooms [].

Q9: What role does phosphorus play in the restoration of eutrophic lakes?

A9: Successful lake restoration often hinges on defining phosphorus objectives – target phosphorus concentrations needed to achieve desired water quality goals. Research on Lake Lugano underscores the importance of periodically revising these objectives as restoration progresses, taking into account lake-specific factors like mixing patterns and sensitivity to phosphorus loading [].

Q10: How is phosphorus utilized in the treatment of wastewater?

A10: Urban waste incinerator slag, a byproduct of waste incineration, demonstrates considerable potential for phosphorus removal from wastewater. Studies reveal its high phosphorus adsorption capacity, low heavy metal leaching, and relative insensitivity to pH fluctuations, making it a promising candidate for sustainable wastewater treatment solutions [].

Q11: What challenges are associated with phosphorus removal from phosphorus-rich sludge?

A11: Conditioning and dewatering phosphorus-rich sludge, often a byproduct of wastewater treatment, presents a unique set of challenges. Research indicates that using specific polyampholytes and metal salts can improve sludge dewaterability and simultaneously remove dissolved phosphorus, offering a potential solution for managing this waste stream effectively [].

Q12: How does phosphorus contribute to the properties of optical fibers?

A12: In the realm of optical fibers, phosphorus doping plays a crucial role in mitigating photodarkening, a phenomenon that degrades fiber performance. Studies on ytterbium-doped silica fibers demonstrate that incorporating phosphorus can significantly reduce photodarkening rates and excess loss, leading to more robust and efficient fiber amplifiers [].